N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide

• IUPAC Name: N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide
• InChI: InChI=1S/C23H20N2O4/c1-13-10-19-21(11-14(13)2)29-23(25-19)18-12-16(6-9-20(18)26)24-22(27)15-4-7-17(28-3)8-5-15/h4-12,26H,1-3H3,(H,24,27)
• InChI Key: ZTZBZHKNKRKGBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CC=C(C=C4)OC)O
• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol

Description

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide, also known as DMH-4-MB, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. DMH-4-MB is a synthetic compound that belongs to the family of benzoxazole derivatives.

Mechanism of Action

The mechanism of action of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide involves the inhibition of various enzymes and proteins that are involved in disease progression. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide inhibits the activity of MMPs and HDACs, which are involved in cancer progression. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide also inhibits the aggregation of proteins that are associated with neurodegenerative diseases, such as beta-amyloid and alpha-synuclein.
Biochemical and Physiological Effects
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has been found to have various biochemical and physiological effects. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide inhibits the activity of MMPs and HDACs, which are involved in cancer progression. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide also inhibits the aggregation of proteins that are associated with neurodegenerative diseases. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has been found to induce apoptosis in cancer cells and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide for lab experiments is its synthetic nature, which allows for easy production of pure compound. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has also been found to have low toxicity levels, making it a safe compound for lab experiments. However, one of the limitations of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide. One area of interest is the development of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide as a potential cancer therapy. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo, and further studies are needed to determine its efficacy in clinical trials. Another area of interest is the development of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide as a potential therapy for neurodegenerative diseases. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has shown promising results in improving cognitive function in animal models of Alzheimer's disease, and further studies are needed to determine its efficacy in clinical trials. Additionally, the development of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide analogs with improved solubility and potency is an area of interest for future research.

Synthesis Methods

The synthesis of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide involves the condensation of 4-methoxybenzoyl chloride and 5,6-dimethyl-2-aminobenzoxazole in the presence of a base. The resulting intermediate is then reacted with 4-hydroxyphenylboronic acid in the presence of a palladium catalyst to obtain N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide. The synthesis method of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has been optimized to produce high yields of pure compound.

Scientific Research Applications

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has been studied extensively for its potential applications in various fields of scientific research. One of the major areas of interest is cancer research. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has also been found to inhibit the activity of enzymes that are involved in cancer progression, such as matrix metalloproteinases (MMPs) and histone deacetylases (HDACs).
In addition to cancer research, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has also been studied for its potential applications in neurodegenerative diseases. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has been found to inhibit the aggregation of proteins that are associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has also been found to improve cognitive function in animal models of Alzheimer's disease.